Cas no 80604-68-8 (3'-O-(β-Hydroxyethyl)diosmin)
3'-O-(β-Hydroxyethyl)diosmin Chemical and Physical Properties
Names and Identifiers
-
- 3'-O-(β-Hydroxyethyl)diosmin
- 3'-O-(Beta-Hydroxyethyl)diosmin
-
- Inchi: 1S/C30H36O16/c1-12-23(34)25(36)27(38)29(43-12)42-11-21-24(35)26(37)28(39)30(46-21)44-14-8-15(32)22-16(33)10-18(45-20(22)9-14)13-3-4-17(40-2)19(7-13)41-6-5-31/h3-4,7-10,12,21,23-32,34-39H,5-6,11H2,1-2H3/t12-,21+,23-,24+,25+,26-,27+,28+,29+,30+/m0/s1
- InChI Key: WPEGKIKHFSQQCA-WTNNCJBMSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)O)O)O)OC1=CC(=C2C(C=C(C3C=CC(=C(C=3)OCCO)OC)OC2=C1)=O)O
3'-O-(β-Hydroxyethyl)diosmin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H942145-5mg |
3'-O-(β-Hydroxyethyl)diosmin |
80604-68-8 | 5mg |
$207.00 | 2023-05-18 | ||
| TRC | H942145-50mg |
3'-O-(β-Hydroxyethyl)diosmin |
80604-68-8 | 50mg |
$1642.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-491555-5 mg |
3'-O-(β-Hydroxyethyl)diosmin, |
80604-68-8 | 5mg |
¥2,858.00 | 2023-07-11 | ||
| TRC | H942145-100mg |
3'-O-(β-Hydroxyethyl)diosmin |
80604-68-8 | 100mg |
$ 3000.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-491555-5mg |
3'-O-(β-Hydroxyethyl)diosmin, |
80604-68-8 | 5mg |
¥2858.00 | 2023-09-05 |
3'-O-(β-Hydroxyethyl)diosmin Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3'-O-(β-Hydroxyethyl)diosmin
Comprehensive Overview of 3'-O-(β-Hydroxyethyl)diosmin (CAS No. 80604-68-8): Properties, Applications, and Research Insights
3'-O-(β-Hydroxyethyl)diosmin (CAS No. 80604-68-8) is a semi-synthetic flavonoid derivative derived from diosmin, a naturally occurring compound found in citrus fruits. This modified molecule has garnered significant attention in pharmaceutical and nutraceutical research due to its enhanced bioavailability and therapeutic potential. With the growing consumer interest in bioactive compounds and natural derivatives, this compound is increasingly studied for its potential benefits in vascular health, inflammation modulation, and oxidative stress reduction.
The structural modification of 3'-O-(β-Hydroxyethyl)diosmin involves the introduction of a β-hydroxyethyl group at the 3'-position of the diosmin backbone. This alteration improves its solubility and absorption, addressing one of the key limitations of native diosmin. Researchers and formulators are particularly interested in this aspect, as enhanced bioavailability is a critical factor in the development of effective nutraceuticals and pharmaceuticals. The compound's mechanism of action is linked to its ability to stabilize capillary walls, reduce permeability, and exhibit antioxidant properties, making it a candidate for managing chronic venous insufficiency and related conditions.
In recent years, the demand for plant-based therapeutics and natural supplements has surged, driven by consumers seeking alternatives to synthetic drugs. 3'-O-(β-Hydroxyethyl)diosmin aligns with this trend, as it bridges the gap between natural origins and scientific innovation. Online searches for terms like "flavonoids for vascular health" and "bioavailability-enhanced natural compounds" reflect this growing curiosity. Additionally, the compound's potential role in microcirculation improvement and anti-inflammatory effects has made it a subject of interest in cosmetic formulations, particularly in products targeting dark circles and puffiness under the eyes.
From a research perspective, 3'-O-(β-Hydroxyethyl)diosmin has been investigated in preclinical and clinical settings. Studies suggest its efficacy in reducing symptoms of chronic venous disorders, such as heaviness and swelling in the legs. Its free radical scavenging activity further supports its use in formulations aimed at combating oxidative stress, a key contributor to aging and degenerative diseases. The compound's safety profile and compatibility with other active ingredients also make it a versatile component in multi-ingredient supplements.
The industrial applications of 3'-O-(β-Hydroxyethyl)diosmin extend beyond pharmaceuticals. It is increasingly incorporated into functional foods and cosmeceuticals, catering to health-conscious consumers. With the rise of personalized nutrition and preventive healthcare, this compound is poised to play a pivotal role in next-generation wellness products. Its synergy with other bioactive molecules, such as vitamin C and polyphenols, enhances its appeal in formulations targeting holistic health.
In conclusion, 3'-O-(β-Hydroxyethyl)diosmin (CAS No. 80604-68-8) represents a promising intersection of nature and science. Its improved pharmacokinetic properties, coupled with its multifaceted biological activities, position it as a valuable ingredient in modern therapeutics and wellness products. As research continues to uncover its full potential, this compound is likely to remain a focal point in discussions surrounding natural derivatives, vascular health, and bioavailability enhancement.
80604-68-8 (3'-O-(β-Hydroxyethyl)diosmin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)